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Compound of Interest

Compound Name: Lcklsl

Cat. No.: B12423128 Get Quote

Technical Support Center: Lcklsl Peptide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the degradation of the Lcklsl
peptide during long-term storage. The information is presented in a question-and-answer

format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the Lcklsl peptide and what makes it susceptible to degradation?

A1: Lcklsl is a hexapeptide with the amino acid sequence Leucine-Cysteine-Lysine-Leucine-

Serine-Leucine. The presence of a cysteine residue makes this peptide particularly susceptible

to oxidation. The thiol group (-SH) of cysteine can be easily oxidized to form disulfide bonds,

leading to the formation of dimers or higher-order aggregates, which can alter the peptide's

biological activity.[1]

Q2: What are the primary pathways of Lcklsl peptide degradation?

A2: The primary degradation pathway for Lcklsl is the oxidation of its cysteine residue. This

can lead to the formation of disulfide-bonded dimers. Other potential degradation pathways

common to peptides include hydrolysis of peptide bonds, particularly at acidic or alkaline pH,

and deamidation, though Lcklsl does not contain asparagine or glutamine residues which are

most prone to this.
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Lcklsl (Monomer)
(Active)

Lcklsl-S-S-Lcklsl (Oxidized Dimer)
(Inactive/Aggregated)

Oxidation (O2, metal ions)

Hydrolyzed Fragments
Hydrolysis (extremes of pH)
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Sample Preparation

RP-HPLC Analysis

Data Interpretation

Reconstitute Lcklsl
in desired buffer

Create aliquots for
different storage conditions

Incubate at various
temperatures and time points

Inject sample onto
C18 column

Elute with a
gradient of ACN/TFA

Detect peptide at 214 nm

Integrate peak area of
intact Lcklsl

Calculate % remaining
peptide over time

Plot degradation kinetics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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